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Compound of Interest

Compound Name: 4-Diethylaminobenzaldehyde

Cat. No.: B091989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Diethylaminobenzaldehyde, also known as p-(Diethylamino)benzaldehyde or DEAB, is an

aromatic organic compound with the chemical formula C₁₁H₁₅NO.[1] It is a derivative of

benzaldehyde with a diethylamino group substituted at the para position. This compound is of

significant interest to the scientific community, particularly in the fields of organic synthesis, dye

manufacturing, and importantly, in biomedical research as a potent inhibitor of aldehyde

dehydrogenase (ALDH) enzymes.[2][3][4] This guide provides a comprehensive overview of its

physical and chemical properties, detailed experimental protocols for its synthesis, and a look

into its applications, with a focus on its role in drug development.

Physical and Chemical Properties
4-Diethylaminobenzaldehyde is typically a yellow to orange or dark brown to green crystalline

solid with a mild aromatic odor.[2][5][6] It is air-sensitive and should be stored in a cool, dry, and

well-ventilated place.[7][8]
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Property Value References

Molecular Formula C₁₁H₁₅NO [1][2]

Molecular Weight 177.24 g/mol [1][2]

Melting Point 37-41 °C [6]

Boiling Point 174 °C at 7 mmHg [2][6]

Density 1.03 g/cm³ [2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[2]

Flash Point 113 °C (closed cup) [7]

Vapor Pressure 0.000176 mmHg at 25°C [6]

Refractive Index 1.571 [6]

Purity (typical) ≥99% (GC assay) [2][8]

Spectral Data
¹H NMR (500 MHz, CDCl₃, ppm): δ 9.71 (s, 1H), 7.72 (q, 2H), 6.69 (d, J = 8.8 Hz, 2H), 3.46

(q, 4H), 1.24 (t, 6H).[5][9]

¹³C NMR (500 MHz, CDCl₃, ppm): δ 148.56-146.96 (m, py), 134.57 (s, py), 128.86 (s,

benzene), 120.51-119.95 (d, benzene), 111.56 (s, CH=CH), 44.47 (s, CH₂), 12.62 (d, J = 8.7

Hz, 2H).[5]

IR (KBr, cm⁻¹): 3026 (w), 2974 (m), 1581 (s), 1520 (vs), 1408 (m), 1355 (m), 1329 (w), 1272

(m), 1185 (m), 1158 (m), 1074 (w), 972 (w), 818 (m), 795 (m), 518 (w).[5]

Experimental Protocols
Synthesis of 4-Diethylaminobenzaldehyde
A common method for the synthesis of 4-Diethylaminobenzaldehyde involves the reaction of

4-fluorobenzaldehyde with diethylamine.[9]
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Materials:

4-Fluorobenzaldehyde

Diethylamine

Potassium carbonate (K₂CO₃)

Dimethylsulfoxide (DMSO)

Aliquat-336

Ethanol

Ice water

100 mL single-necked flask

Stirrer

Condenser

Procedure:

To a 100 mL single-necked flask equipped with a stirrer and condenser, add 4-

fluorobenzaldehyde (2.5 g, 20 mmol), diethylamine (5.12 g, 70 mmol), potassium carbonate

(4.15 g), dimethylsulfoxide (25.0 mL), and Aliquat-336 (0.05 mL).[9]

Stir the reaction mixture at 95°C for 72 hours.[9]

Cool the mixture to room temperature.

Add ice water to the mixture, which will cause a yellow precipitate to form.

Wash the crude product 2-3 times with cold water.

Recrystallize the crude product from ethanol to obtain N,N-diethyl-4-aminobenzaldehyde as

a yellow solid.[9] The expected yield is approximately 92%.[5][9]
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Synthesis of 4-Diethylaminobenzaldehyde

Reactants Reaction Conditions

Work-up

4-Fluorobenzaldehyde

Nucleophilic
Aromatic

Substitution

Diethylamine Potassium Carbonate DMSO (Solvent) Aliquat-336 (Catalyst) Stirring 95°C for 72h

Cooling

Addition of Ice Water

Wash with Cold Water

Crude Product

Recrystallization from Ethanol

4-Diethylaminobenzaldehyde

Purified Product

Reaction Mixture
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Synthesis Workflow
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Applications in Research and Drug Development
4-Diethylaminobenzaldehyde is a versatile compound with several applications in both

industrial and research settings.

Dye and Pigment Intermediate
It serves as a crucial intermediate in the synthesis of cationic dyes and pigments.[2][10] Its

chemical structure allows it to be a strong chromophore, making it suitable for producing vivid

and stable colorants for textiles and printing.[10]

Aldehyde Dehydrogenase (ALDH) Inhibitor
A significant application of 4-diethylaminobenzaldehyde in the biomedical field is its role as a

potent and reversible inhibitor of aldehyde dehydrogenases (ALDHs), particularly ALDH1, with

a Ki of 4 nM.[3][4] ALDHs are a group of enzymes overexpressed in various types of tumors,

including prostate cancer, and are considered a potential therapeutic target.[11][12][13] By

inhibiting ALDH, 4-diethylaminobenzaldehyde can potentially sensitize cancer cells to

chemotherapy. For instance, it has been shown to significantly attenuate the clonogenic

capacity of temozolomide-resistant cells when used in combination with the drug.[3] This

inhibitory action makes it a valuable tool for studying the role of ALDH in cancer stem cells and

drug resistance.[11] The compound has also been noted to have a potent anti-androgenic

effect.[2][3][4]
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Mechanism of ALDH Inhibition by 4-Diethylaminobenzaldehyde
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ALDH Inhibition by DEAB

Ehrlich's Reagent
While the classic Ehrlich's reagent uses p-dimethylaminobenzaldehyde (DMAB), the underlying

principle of reacting with specific biological molecules is relevant. Ehrlich's reagent is used to

presumptively identify indoles and urobilinogen.[14][15] The reaction involves the binding of the

aldehyde to the C2 position of two indole moieties, forming a resonance-stabilized carbenium

ion, which results in a color change.[14] This is utilized in medical testing and to identify

psychoactive compounds like LSD.[14]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b091989?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Ehrlich%27s_reagent
https://grokipedia.com/page/Ehrlich's_reagent
https://en.wikipedia.org/wiki/Ehrlich%27s_reagent
https://en.wikipedia.org/wiki/Ehrlich%27s_reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Diethylaminobenzaldehyde is considered a hazardous substance.[16] It is harmful if

swallowed or in contact with skin and can cause skin, eye, and respiratory irritation.[16][17] It is

crucial to handle this chemical with appropriate personal protective equipment, including

gloves, safety goggles, and a lab coat, in a well-ventilated area or a fume hood.[17][18] Avoid

generating dust and ensure proper storage away from oxidizing agents and strong bases.[16]

[18] In case of spills, they should be cleaned up immediately using dry procedures to avoid

dust formation.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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